3-((5-(isopentylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one

• IUPAC Name: 3-[[5-(3-methylbutylsulfanyl)-4-(2-phenylethyl)-1,2,4-triazol-3-yl]methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C23H26N4OS2/c1-17(2)13-15-29-22-25-24-21(26(22)14-12-18-8-4-3-5-9-18)16-27-19-10-6-7-11-20(19)30-23(27)28/h3-11,17H,12-16H2,1-2H3
• InChI Key: QYZNISCCUIJEFJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCSC1=NN=C(N1CCC2=CC=CC=C2)CN3C4=CC=CC=C4SC3=O
• Molecular Formula: C23H26N4OS2
• Molecular Weight: 438.6 g/mol

Description

3-((5-(isopentylthio)-4-phenethyl-4H-1,2,4-triazol-3-yl)methyl)benzo[d]thiazol-2(3H)-one is a useful research compound. Its molecular formula is C23H26N4OS2 and its molecular weight is 438.61. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

Compounds related to triazoles, thiazoles, and their derivatives have been extensively synthesized and characterized for various applications. For example, the synthesis of novel 4,5-dihydro-1H-1,2,4-triazol-5-one derivatives has been explored, demonstrating methods for preparing compounds with potential antioxidant activities and physicochemical properties (Yüksek et al., 2015). This research indicates the broad interest in triazole derivatives for their varied biological activities and chemical properties.

Antioxidant Activity

The investigation into the antioxidant activity of synthesized compounds reveals a significant interest in exploring the potential health benefits of chemical derivatives. For instance, triazole derivatives have been assessed for their in vitro antioxidant activities, comparing them with standard antioxidants (Yüksek et al., 2015). Such studies underscore the relevance of these compounds in developing new antioxidants.

Corrosion Inhibition

Benzimidazole derivatives, including triazole-thiol compounds, have shown effectiveness as corrosion inhibitors for metals in acidic environments, highlighting their potential industrial applications (Yadav et al., 2013). This suggests that compounds with similar chemical structures could be explored for their corrosion inhibition properties.